Cas no 1261725-90-9 (Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine)

• Product Name: Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine
• CAS No: 1261725-90-9
• MF: C₁₅H₁₄F₃NO
• MW: 281.272974491119
• CID: 4999080
• Update Time: 2025-05-19

Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine

• Inchi： 1S/C15H14F3NO/c1-19(2)13-7-3-5-11(9-13)12-6-4-8-14(10-12)20-15(16,17)18/h3-10H,1-2H3
• InChI Key： WLMRMNOSUCZQGW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=CC(=C1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.9
• Topological Polar Surface Area: 12.5

Additional information on Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine

Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine (CAS No. 1261725-90-9): A Comprehensive Overview

Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1261725-90-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a biphenyl core substituted with a trifluoromethoxy group and dimethylamino side chains, exhibits unique structural and electronic properties that make it a promising candidate for various applications.

The molecular structure of Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine consists of two benzene rings connected at the para positions, with one ring bearing a trifluoromethoxy substituent and the other having two methyl groups attached to the amino nitrogen. This arrangement imparts a high degree of steric hindrance and electronic tunability, which are critical factors in its potential utility as an intermediate in drug synthesis and as a functional material.

In recent years, there has been a growing interest in biphenyl derivatives due to their diverse pharmacological activities. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for designing novel therapeutic agents. Furthermore, the dimethylamino group contributes to basicity, which can be exploited in the design of molecules targeting acidic binding sites or in the development of zwitterionic compounds.

One of the most compelling aspects of Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine is its potential application in the field of organic electronics. The biphenyl core, combined with electron-withdrawing and donating groups, can be tailored to produce materials with specific optoelectronic properties. This has led to extensive research into its use as a component in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices. The electron-donating nature of the dimethylamino group and the electron-withdrawing effect of the trifluoromethoxy group create a balanced system that enhances charge transport properties.

The pharmaceutical industry has also shown keen interest in this compound. Its structural features suggest potential activity against various biological targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. Preclinical studies have begun to explore its efficacy in modulating these pathways, with promising results indicating its potential as a lead compound for further drug development.

The synthesis of Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine presents unique challenges due to its complex structure. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the biphenyl core and introduce the functional groups accurately. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in organic synthesis that enable such intricate molecular constructions.

In conclusion, Dimethyl-(3'-(trifluoromethoxy)biphenyl-3-yl)-amine (CAS No. 1261725-90-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with its demonstrated utility in various applications, make it a subject of intense research interest. As our understanding of its properties continues to evolve, it is likely that new applications and innovative uses will be discovered, further solidifying its importance in scientific research and industrial development.